5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine

• Molecular Formula: C8H6BrF4N
• Molecular Weight: 272.04 g/mol
• IUPAC Name: [5-bromo-2-fluoro-3-(trifluoromethyl)phenyl]methanamine
• InChI: InChI=1S/C8H6BrF4N/c9-5-1-4(3-14)7(10)6(2-5)8(11,12)13/h1-2H,3,14H2
• InChI Key: DCAQMKJNRPXTDC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1CN)F)C(F)(F)F)Br

Description

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine (CAS: 2386111-72-2) is a fluorinated aromatic amine with a molecular weight of 272.04 g/mol . Its structure features a benzene ring substituted with bromine (Br) at position 5, fluorine (F) at position 2, and a trifluoromethyl (-CF₃) group at position 3, attached to a benzylamine moiety. This combination of electron-withdrawing groups (Br, F, -CF₃) and the primary amine functional group imparts unique reactivity and physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound is commercially available through suppliers like Apollo Scientific, with applications restricted to laboratory use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine typically involves the bromination and fluorination of benzylamine derivatives. The reaction conditions often include the use of bromine and fluorine sources under controlled temperature and pressure .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination and fluorination processes, utilizing specialized equipment to ensure safety and efficiency. The exact methods can vary depending on the manufacturer and the desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the bromine or fluorine atoms are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can produce various substituted benzylamine derivatives .

Scientific Research Applications

5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine has several scientific research applications, including:

Chemistry: It serves as a building block in the synthesis of complex organic molecules.

Biology: It is used in the development of bioactive compounds for research purposes.

Medicine: The compound is explored for its potential in drug discovery and development.

Industry: It is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine involves its interaction with specific molecular targets and pathways. The compound can bind to various enzymes and receptors, modulating their activity and leading to desired biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations:

• Trifluoromethyl Group Impact : The -CF₃ group in the target compound enhances lipophilicity and metabolic stability compared to methyl or methoxy analogs, a critical factor in drug design .
• Positional Effects : Substituent positions influence electronic distribution. For example, the 2-fluoro group in the target compound may sterically hinder electrophilic substitution compared to 4-fluoro analogs .
• Functional Group Diversity : The benzylamine moiety in the target provides nucleophilic reactivity (via -NH₂), unlike indazole or pyrimidine derivatives, which prioritize heterocyclic interactions .

Brominated Benzoic Acids and Aldehydes

Compounds like 5-Bromo-2-chlorobenzoic acid and 4-Bromobenzotrifluoride share bromine and halogenated substituents but differ in functional groups:

• 5-Bromo-2-chlorobenzoic acid : Carboxylic acid group increases acidity (pKa ~2–3) compared to the target’s amine (pKa ~9–10).
• 4-Bromobenzotrifluoride : Lacks fluorine and amine groups, reducing polarity and hydrogen-bonding capacity.

Q & A

Q. Basic

• Stability : The compound is sensitive to light and moisture due to the electron-withdrawing -CF₃ and halogens. Store under argon at -20°C in amber vials .
• Solubility : High lipophilicity from -CF₃ and bromine limits solubility in aqueous buffers; dimethyl sulfoxide (DMSO) or THF is recommended for stock solutions .
• Degradation : Degrades under basic conditions (pH > 9) via hydrolysis of the benzylamine group. Monitor pH during experiments .

What experimental strategies can elucidate the molecular mechanisms of enzyme inhibition by 5-Bromo-2-fluoro-3-(trifluoromethyl)benzylamine?

Q. Advanced

• Enzyme Binding Assays : Use fluorescence quenching or surface plasmon resonance (SPR) to measure binding affinity (Kd) to target enzymes (e.g., cytochrome P450 isoforms) .
• Crystallography : Co-crystallize the compound with enzymes to identify binding sites and interactions (e.g., hydrogen bonding with active-site residues) .
• Gene Expression Profiling : RNA-seq or qPCR to assess downstream effects on metabolic pathways (e.g., oxidative stress response genes) .

How does the substitution pattern of bromine and trifluoromethyl groups affect the compound's reactivity and biological activity?

Q. Advanced

• Positional Effects : Bromine at the 5-position enhances steric hindrance, reducing off-target interactions compared to 4- or 6-bromo analogs .
• Electron-Withdrawing Effects : The -CF₃ group increases electrophilicity, improving binding to nucleophilic enzyme pockets (e.g., serine hydrolases) .
• Comparative Studies : Replace bromine with chlorine or -CF₃ with -OCH₃ to evaluate changes in cytotoxicity (e.g., IC₅₀ shifts in cancer cell lines) .

What analytical methods are recommended for purity assessment and structural validation of this compound?

Q. Advanced

• HPLC-MS : Use C18 columns with acetonitrile/water gradients (0.1% formic acid) to detect impurities (<1% threshold) .
• NMR Spectroscopy : ¹⁹F NMR to confirm -CF₃ and fluorine positions; ¹H NMR for benzylamine proton integration .
• X-ray Diffraction : Resolve crystal structures to validate stereochemistry and substituent orientation .

How can researchers design dosage-response studies to identify toxicological thresholds in animal models?

Q. Advanced

• Dose Escalation : Administer 0.1–50 mg/kg in rodents, monitoring liver enzymes (ALT/AST) and oxidative stress markers (e.g., glutathione levels) .
• Threshold Identification : Use probit analysis to determine LD₅₀ and NOAEL (no-observed-adverse-effect level) .
• Temporal Effects : Conduct subchronic (28-day) vs. acute (single-dose) studies to assess cumulative toxicity in target organs (e.g., kidneys) .